9-Ethylcarbazole-3-carboxaldehyde N-Ethyl-N-(m-tolyl)hydrazone

Catalog No.
S1973090
CAS No.
81380-24-7
M.F
C24H25N3
M. Wt
355.5
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
9-Ethylcarbazole-3-carboxaldehyde N-Ethyl-N-(m-tol...

CAS Number

81380-24-7

Product Name

9-Ethylcarbazole-3-carboxaldehyde N-Ethyl-N-(m-tolyl)hydrazone

IUPAC Name

N-ethyl-N-[(E)-(9-ethylcarbazol-3-yl)methylideneamino]-3-methylaniline

Molecular Formula

C24H25N3

Molecular Weight

355.5

InChI

InChI=1S/C24H25N3/c1-4-26-23-12-7-6-11-21(23)22-16-19(13-14-24(22)26)17-25-27(5-2)20-10-8-9-18(3)15-20/h6-17H,4-5H2,1-3H3/b25-17+

InChI Key

VIRJEGJEGJEEDN-KOEQRZSOSA-N

SMILES

CCN1C2=C(C=C(C=C2)C=NN(CC)C3=CC=CC(=C3)C)C4=CC=CC=C41

Canonical SMILES

CCN1C2=C(C=C(C=C2)C=NN(CC)C3=CC=CC(=C3)C)C4=CC=CC=C41

Isomeric SMILES

CCN1C2=C(C=C(C=C2)/C=N/N(CC)C3=CC=CC(=C3)C)C4=CC=CC=C41
9-Ethylcarbazole-3-carboxaldehyde N-Ethyl-N-(m-tolyl)hydrazone, also known as ECAT, is a synthetic compound that belongs to the class of carbazoles. It is a yellow solid with a melting point of 193-195°C. ECAT has also been identified as an effective tool for the detection and analysis of hydroxyl radicals in biological systems.
ECAT has a molecular formula of C26H24N2O and a molecular weight of 384.488 g/mol. It is an aromatic compound with a rigid structure that is soluble in many organic solvents including ethanol, methanol, and chloroform. Its chemical structure contains a carbazole ring, an N-ethyl-N-(m-tolyl)hydrazone group, and a carbonyl group. ECAT also exhibits fluorescence properties in the blue region of the spectrum.
ECAT can be synthesized by the reaction of 9-ethylcarbazole-3-carboxaldehyde and N-ethyl-N-(m-tolyl)hydrazine in the presence of a suitable catalyst. The synthesis of ECAT has been studied by various researchers, and its structure has been characterized using different analytical techniques such as nuclear magnetic resonance spectroscopy, infrared spectroscopy, and mass spectrometry.
ECAT has been used as a detection tool for hydroxyl radicals in biological systems. Its fluorescence properties in the blue region of the spectrum make it a suitable probe for the detection and analysis of hydroxyl radicals. ECAT has been studied for its use in laser-induced fluorescence spectroscopy to detect hydroxyl radicals in electronic cigarettes.
ECAT has been studied for its biological properties, including its antioxidant and anti-inflammatory activities. ECAT has been shown to have significant antioxidant activity and can scavenge reactive oxygen species generated during oxidative stress. Moreover, ECAT has been reported to have anti-inflammatory effects that can reduce inflammation caused by various stimuli.
ECAT has been tested for its safety and toxicity in various scientific experiments. In one study, ECAT was found to be non-toxic to human keratinocytes, a type of skin cell. Moreover, ECAT was found to be non-toxic to mice, indicating its safety for use in scientific experiments.
ECAT has been used as a detection tool for hydroxyl radicals in biological systems. It has also been used in laser-induced fluorescence spectroscopy to detect hydroxyl radicals in electronic cigarettes. In addition, ECAT has been studied for its antioxidant and anti-inflammatory activities.
ECAT is still an active area of research, with ongoing studies investigating its properties and potential applications. Recent research has focused on the use of ECAT as a detection tool for reactive oxygen species in various biological systems.
ECAT has potential implications in various fields of research and industry, including pharmaceuticals, biotechnology, and materials science. It may be used as a tool for the detection and analysis of reactive oxygen species in biological systems, as well as a potential starting material for the synthesis of novel compounds.
ECAT has some limitations, including its limited solubility in water and its sensitivity to light. Future directions for research on ECAT may include exploring its potential as a starting material for the synthesis of new compounds with improved properties. Moreover, future studies may investigate the use of ECAT as a tool for the detection and analysis of reactive oxygen species in various biological and environmental systems.
In conclusion, ECAT is a synthetic compound that has been extensively studied for its properties and potential applications. It has been found to have antioxidant and anti-inflammatory activities, as well as potential implications in various fields of research and industry. Future research may explore its potential as a starting material for the synthesis of new compounds or as a tool for the detection and analysis of reactive oxygen species in various biological and environmental systems.

XLogP3

6.1

Dates

Modify: 2023-08-16

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